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Compound of Interest

Compound Name: Isobutyl octanoate

Cat. No.: B1582965 Get Quote

Molecular Formula: C₁₂H₂₄O₂[1][2][3][4][5]

Molecular Weight: 200.32 g/mol [1][2][3][4][5][6][7]

Isobutyl octanoate, also known as 2-methylpropyl octanoate, is a fatty acid ester.[5] It is

recognized by the CAS Number 5461-06-3.[1][4][5]

Summary of Physicochemical Data
For ease of reference, the key quantitative properties of isobutyl octanoate are summarized in

the table below.
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Property Value

Molecular Formula C₁₂H₂₄O₂

Molecular Weight 200.32 g/mol [1][2][3][4][6][7]

IUPAC Name 2-methylpropyl octanoate[5][7]

Synonyms
n-Octanoic Acid Isobutyl Ester, Isobutyl

caprylate[1][4][5][7]

CAS Number 5461-06-3[1][4][5]

Appearance Colorless to Light yellow clear liquid[3]

Purity >99.0% (GC)[3][4]

Density 0.85200 to 0.86400 @ 25.00 °C[6]

Refractive Index 1.41600 to 1.42600 @ 20.00 °C[6]

Flash Point 93.89 °C (201.00 °F) TCC[6]

InChI Key CFQRBRGFNFRMBD-UHFFFAOYSA-N[3][7]

SMILES CCCCCCCC(=O)OCC(C)C[3][7]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis or analysis of isobutyl
octanoate are not readily available in the provided search results, the purity of commercially

available isobutyl octanoate is commonly determined by Gas Chromatography (GC).[3][4] A

general workflow for such an analysis is outlined below.

General Gas Chromatography (GC) Workflow for Purity
Analysis
This diagram illustrates a typical workflow for determining the purity of a chemical substance

like isobutyl octanoate using gas chromatography.
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A generalized workflow for purity analysis of isobutyl octanoate using Gas Chromatography
(GC).

Methodology:

Sample Preparation: A known amount of the isobutyl octanoate sample is dissolved in a

suitable volatile organic solvent (e.g., hexane, ethyl acetate). This dilution ensures that the

concentration is within the optimal range for the detector.

Injection: A small volume of the prepared sample is injected into the gas chromatograph. The

high temperature of the injection port vaporizes the sample.

Separation: An inert carrier gas (e.g., helium, nitrogen) transports the vaporized sample

through a capillary column. The column's stationary phase interacts differently with the

components of the sample, leading to their separation based on factors like boiling point and

polarity. Isobutyl octanoate will elute at a characteristic retention time under specific column

and temperature conditions.

Detection: As the separated components exit the column, they are detected by a detector,

commonly a Flame Ionization Detector (FID) for organic compounds. The detector generates

an electrical signal proportional to the amount of the component.

Data Analysis: The detector's signal is recorded over time to produce a chromatogram. The

area of the peak corresponding to isobutyl octanoate is integrated and compared to the

total area of all peaks in the chromatogram. The purity is then calculated as the percentage

of the main peak area relative to the total peak area.

Further analytical techniques such as Mass Spectrometry (MS), often coupled with GC (GC-

MS), and Nuclear Magnetic Resonance (NMR) spectroscopy would be employed for structural
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confirmation and more detailed impurity profiling, though specific protocols were not detailed in

the search results. The NIST WebBook provides mass spectrometry data (electron ionization)

for n-caprylic acid isobutyl ester, which is a synonym for isobutyl octanoate.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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